Cas no 2809-24-7 ((1-Hydroxy-1-phosphonohexadecyl)phosphonic acid)

• Product Name: (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid
• CAS No: 2809-24-7
• MF: C₁₆H₃₆O₇P₂
• MW: 402.400367736816
• MDL: MFCD07779832
• CID: 276166
• PubChem ID: 406406
• Update Time: 2025-07-21

(1-Hydroxy-1-phosphonohexadecyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1-hydroxyhexadecylidene)bis-
• (1-HYDROXY-1-PHOSPHONO)HEXADECYLPHOSPHONIC ACID
• (1-hydroxy-1-phosphonohexadecyl)phosphonic acid
• (1-hydroxyhexadecane-1,1-diyl)bis(phosphonic acid)
• hexadecyl-1-hydroxy-1,1-bisphosphonate
• MFCD07779832
• SCHEMBL9488335
• CHEMBL55837
• (1-Hydroxy-1-phosphono-hexadecyl)phosphonic acid
• P,P'-(1-Hydroxyhexadecylidene)bis[phosphonic acid]
• Hexadecyl-1-hydroxy-1,1-bisphosphonate (hydrate)
• BDBM50135822
• 1-hydroxyhexadecane-1,1-diyldiphosphonic acid
• NSC-724484
• (1-Hydroxy-1-phosphono-hexadecyl)-phosphonic acid
• 2809-24-7
• AKOS017343268
• DTXSID70328122
• NSC724484
• (1-Hydroxyhexadecane-1,1-diyl)diphosphonic acid
• (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid

• MDL： MFCD07779832
• Inchi： 1S/C16H36O7P2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17,24(18,19)20)25(21,22)23/h17H,2-15H2,1H3,(H2,18,19,20)(H2,21,22,23)
• InChI Key： CRTLLTFVYOUDFN-UHFFFAOYSA-N
• SMILES： P(C(CCCCCCCCCCCCCCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 402.19400
• Monoisotopic Mass: 402.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 596.6°Cat760mmHg
• Flash Point: 314.6°C
• Refractive Index: 1.505
• PSA: 154.91000
• LogP: 4.46920

Additional information on (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid

Comprehensive Overview of (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid (CAS No. 2809-24-7)

(1-Hydroxy-1-phosphonohexadecyl)phosphonic acid (CAS No. 2809-24-7) is a specialized organophosphorus compound with a unique molecular structure featuring dual phosphonic acid groups. This compound has garnered significant attention in industrial and research applications due to its exceptional chelating properties and surface activity. The hexadecyl chain imparts amphiphilic characteristics, making it valuable in formulations requiring both hydrophilicity and lipophilicity.

In recent years, the demand for phosphonic acid derivatives has surged, driven by their versatility in water treatment, corrosion inhibition, and material science. Users frequently search for "biodegradable chelating agents" or "eco-friendly corrosion inhibitors," aligning with the growing emphasis on sustainable chemistry. (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid addresses these needs by offering enhanced stability and lower environmental impact compared to traditional phosphates.

The compound's dual phosphonate functionality enables strong metal ion binding, a feature highly sought after in industrial descaling and detergent formulations. Researchers often inquire about "high-efficiency scale inhibitors" or "multifunctional surfactants," highlighting its relevance in addressing hard water challenges. Its long alkyl chain further enhances surface-modifying capabilities, making it suitable for advanced coating technologies.

From a synthetic perspective, 2809-24-7 is synthesized through carefully controlled phosphorylation reactions, ensuring high purity for critical applications. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, while thermal analysis reveals exceptional stability under processing conditions. These qualities make it a preferred choice for high-temperature industrial processes.

Emerging applications in nanomaterial synthesis have further expanded the compound's utility. Its ability to stabilize metal nanoparticles answers the frequent search query "phosphonate-based nanoparticle stabilizers." The hydroxy-phosphono moiety facilitates controlled particle growth, enabling precise nanomaterial design for catalytic and electronic applications.

Regulatory compliance remains a key consideration for users investigating 2809-24-7. The compound meets international standards for industrial chemicals, with comprehensive safety data available for proper handling. Environmental fate studies confirm its favorable degradation profile, addressing concerns about "persistent organic pollutants" in chemical selections.

In formulation science, the compound's compatibility with various polymeric matrices makes it valuable for creating advanced functional materials. Frequent searches for "metal-ion scavenging polymers" reflect this application potential. The phosphonic acid groups provide active sites for covalent bonding with polymer backbones, enabling durable modification of material properties.

Future research directions for (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid include exploration in biomedical fields, particularly as a bone-targeting moiety in pharmaceutical designs. This aligns with growing interest in "osteoporosis treatment agents" and "targeted drug delivery systems." The compound's molecular architecture offers unique opportunities for developing next-generation therapeutic approaches.

For analytical chemists, the compound serves as an important reference standard in phosphorus speciation analysis. Its well-defined structure aids in method development for environmental monitoring, responding to the need for "accurate phosphorus detection methods" in water quality assessment. The hexadecylphosphonic acid moiety provides distinct chromatographic behavior for reliable identification.

Industrial scale production of 2809-24-7 employs green chemistry principles to minimize waste generation. Process optimization focuses on "atom-efficient phosphorylation" techniques, reducing solvent use while maintaining high yields. These advancements address the chemical industry's push toward sustainable manufacturing practices.

In conclusion, (1-Hydroxy-1-phosphonohexadecyl)phosphonic acid represents a versatile platform chemical with expanding applications across multiple industries. Its unique combination of surface activity, metal-binding capacity, and material compatibility positions it as a valuable tool for solving modern technological challenges while meeting environmental and regulatory requirements.